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Compound of Interest

Compound Name: Colgate Total

Cat. No.: B1261462 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Colgate Total toothpaste, tailored for researchers, scientists, and drug development

professionals. The following procedural guidance ensures safe handling and compliance with

environmental regulations in a laboratory environment.

Immediate Safety and Spill Response
In the event of a spill or accidental release of Colgate Total toothpaste, immediate action is

necessary to ensure safety and prevent environmental contamination. The affected area may

become slippery.

Experimental Protocol for Accidental Release:

Small Spills:

Mop up the spilled material.

Wash the residue to a drain with copious amounts of water.[1]

Large Spills:

Contain the spillage to prevent it from entering drains or water courses.[2][3]

Place absorbent material such as vermiculite, sand, or silica gel onto the spillage.[1][2][3]

[4]
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Collect the absorbed material and place it into a suitable, labeled container for disposal.[1]

[2][4]

Clean the affected area with soap and water.[1]

Dispose of the waste in accordance with federal, E.P.A., state, and local regulations.[1]

For personal protection, it is recommended to wear safety goggles and protective gloves, such

as PVC or nitrile rubber, especially in an industrial or laboratory setting where prolonged

contact is possible.[1][5]

Product Disposal
For the disposal of the toothpaste product itself, particularly in larger, non-consumer quantities,

adherence to local and national regulations is paramount.

Bulk Quantities: For large amounts of Colgate Total, disposal must be in compliance with

local, state, and federal laws and regulations.[5] It is crucial to prevent large quantities of the

material from entering the environment.[1] Do not dump the product in sewers, any body of

water, or on the ground.[5] Contact your local or state environmental agency for specific

rules.[5] The product is not classified as a Dangerous Good for transport.[1]

Packaging Disposal and Recycling
The disposal method for Colgate Total toothpaste tubes depends on the packaging material.

Colgate is in the process of transitioning its toothpaste portfolio to recyclable tubes, with a

completion goal by 2025.[6]

Procedural Steps for Tube Disposal:

Identify the Tube Type: Check the toothpaste tube for recycling symbols.[6][7] Colgate's

recyclable tubes are made from #2 HDPE plastic.[6]

For Recyclable Tubes (#2 HDPE):

Squeeze out as much of the toothpaste as possible.

Replace the cap.[6]
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Place the tube in your recycling bin.[6] Do not cut open the tube to remove excess

toothpaste.[6]

Confirm with your local recycling facility that they accept these tubes, as not all facilities

are equipped to process them.[7][8]

For Non-Recyclable Tubes or if Local Recycling is Unavailable:

Utilize the Colgate Oral Care Free Recycling Program in partnership with TerraCycle.[8][9]

This program accepts all brands of used or empty toothpaste tubes and caps,

toothbrushes, and other oral care packaging.[8][9]

TerraCycle Program Protocol:

1. Create a TerraCycle account and join the Colgate Oral Care Recycling Program.[9]

2. Collect the accepted oral care products in any cardboard box.[9]

3. When the box is full, sign in to your TerraCycle account to download a free, prepaid

shipping label.[9]

4. Seal the box and ship it to TerraCycle for recycling.[9]

General Waste: If recycling options are not accessible, the toothpaste tube should be placed

in the general waste bin.[10][11]

Quantitative Data Summary
While specific quantitative data on disposal is limited, the following table summarizes key

disposal-related information.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.colgate.com/en-us/mission/environmental-impact/products
https://www.colgate.com/en-us/mission/environmental-impact/products
https://www.which.co.uk/news/article/can-you-recycle-toothpaste-tubes-arxn68h3e2g0
https://earth911.com/health/recycling-toothbrushes-and-toothpaste-tubes/
https://earth911.com/health/recycling-toothbrushes-and-toothpaste-tubes/
https://www.terracycle.com/en-US/brigades/colgate
https://earth911.com/health/recycling-toothbrushes-and-toothpaste-tubes/
https://www.terracycle.com/en-US/brigades/colgate
https://www.terracycle.com/en-US/brigades/colgate
https://www.terracycle.com/en-US/brigades/colgate
https://www.terracycle.com/en-US/brigades/colgate
https://www.terracycle.com/en-US/brigades/colgate
https://www.sanipac.com/disposal-recycle-guide#!rc-cpage=74576
https://mywaste.ie/what-to-do-with-different-types-of-waste/item/toothpaste-tubes/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Category Information Source

Recycling Program

Colgate has partnered with

TerraCycle to offer a free

recycling program for all

brands of oral care products.

[8][9][12]

Recyclable Material

Colgate is transitioning to #2

HDPE plastic for its toothpaste

tubes.

[6][8]

Transition Goal

The transition to fully

recyclable toothpaste tubes is

expected to be complete by

2025.

[6]

Environmental Impact

In the U.S., over 400 million

empty toothpaste tubes are

thrown away annually.

[12]

Decomposition Time

A typical toothpaste tube can

take over 500 years to

decompose in a landfill.

[12]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Colgate Total and its packaging in a laboratory or professional setting.
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Start: Colgate Total Disposal

Product or Packaging?

Spill or Bulk Disposal?

  Product

Packaging (Tube)

Packaging  

Small Spill:
Mop and wash to drain

with copious water.

Small Spill

Large Spill:
Contain, absorb with inert material,
collect, and dispose per regulations.

Large Spill

Bulk Disposal:
Follow federal, state, and local

environmental regulations.
Do not discharge to sewers/waterways.

Bulk Disposal

Check for #2 HDPE
Recycling Symbol

Recyclable Tube

Yes

Use TerraCycle Mail-In Program

No

Local Facility Accepts
HDPE Tubes?

Empty, cap, and place
in recycling bin.

Yes No

Dispose in General Waste

If unavailable

Click to download full resolution via product page

Caption: Disposal decision workflow for Colgate Total product and packaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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